Cas no 26469-81-8 ((D-SER1)-ACTH (1-24) (HUMAN, BOVINE, MOUSE, OVINE, PORCINE, RABBIT, RAT) TRIFLUOROACETATE SALT)

• Product Name: (D-SER1)-ACTH (1-24) (HUMAN, BOVINE, MOUSE, OVINE, PORCINE, RABBIT, RAT) TRIFLUOROACETATE SALT
• CAS No: 26469-81-8
• MF: C₁₃₈H₂₁₁F₃N₄₀O₃₃S
• MW: 3047.46037888527
• CID: 242671
• Update Time: 2026-05-14

(D-SER1)-ACTH (1-24) (HUMAN, BOVINE, MOUSE, OVINE, PORCINE, RABBIT, RAT) TRIFLUOROACETATE SALT Chemical and Physical Properties

Names and Identifiers

• (D-SER1)-ACTH (1-24) (HUMAN, BOVINE, MOUSE, OVINE, PORCINE, RABBIT, RAT) TRIFLUOROACETATE SALT
• (D-SER1)-ACTH (1-24) (HUMAN, BOVINE, MOUSE, OVINE, PORCINE, RABBIT, RAT)
• (D-Ser1)-ACTH (1-24) (human, bovine, rat)
• (D-SER1)-ACTH
• (D-Ser1)-ACTH (1-24) (huMan,bovine,rat) (D-Ser1)-Tetracosactide
• (D-Ser1)-Tetracosactide
• H-D-Ser-Tyr-Ser-Met-Glu-His-Phe-Arg-Trp-Gly-Lys-Pro-Val-Gly-Lys-Lys-Arg-Arg-Pro-Val-Lys-Val-Tyr-Pro-OH
• H-D-SER-TYR-SER-MET-GLU-HIS-PHE-ARG-TRP-GLY-LYS-PRO-VAL-GLY-LYS-LYS-ARG-ARG-PRO-VAL-LYS-VAL-TYR-PRO-OH TFA

• Inchi： InChI=1S/C136H210N40O31S.C2HF3O2/c1-75(2)109(127(200)154-71-106(181)156-88(31-13-17-52-137)114(187)158-89(32-14-18-53-138)115(188)159-91(35-21-56-149-134(142)143)116(189)164-96(37-23-58-151-136(146)147)131(204)175-60-25-39-104(175)126(199)173-111(77(5)6)128(201)163-90(33-15-19-54-139)120(193)171-110(76(3)4)129(202)169-101(65-80-43-47-84(180)48-44-80)132(205)176-61-26-40-105(176)133(206)207)172-125(198)103-38-24-59-174(103)130(203)95(34-16-20-55-140)157-107(182)70-153-113(186)99(66-81-68-152-87-30-12-11-29-85(81)87)167-117(190)92(36-22-57-150-135(144)145)160-121(194)98(63-78-27-9-8-10-28-78)166-123(196)100(67-82-69-148-74-155-82)168-118(191)93(49-50-108(183)184)161-119(192)94(51-62-208-7)162-124(197)102(73-178)170-122(195)97(165-112(185)86(141)72-177)64-79-41-45-83(179)46-42-79;3-2(4,5)1(6)7/h8-12,27-30,41-48,68-69,74-77,86,88-105,109-111,152,177-180H,13-26,31-40,49-67,70-73,137-141H2,1-7H3,(H,148,155)(H,153,186)(H,154,200)(H,156,181)(H,157,182)(H,158,187)(H,159,188)(H,160,194)(H,161,192)(H,162,197)(H,163,201)(H,164,189)(H,165,185)(H,166,196)(H,167,190)(H,168,191)(H,169,202)(H,170,195)(H,171,193)(H,172,198)(H,173,199)(H,183,184)(H,206,207)(H4,142,143,149)(H4,144,145,150)(H4,146,147,151);(H,6,7)/t86-,88+,89+,90+,91+,92-,93+,94+,95+,96+,97+,98+,99+,100+,101+,102+,103+,104+,105+,109+,110+,111+;/m1./s1
• InChI Key： MCAQPIPWSBBXDA-MGVMXNCNSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CCC(=O)O)C(N[C@@H](CC1=CNC=N1)C(N[C@@H](CC1=CC=CC=C1)C(N[C@H](CCCNC(=N)N)C(N[C@@H](CC1=CNC2=CC=CC=C12)C(NCC(N[C@@H](CCCCN)C(N1CCC[C@H]1C(N[C@H](C(NCC(N[C@@H](CCCCN)C(N[C@@H](CCCCN)C(N[C@@H](CCCNC(=N)N)C(N[C@@H](CCCNC(=N)N)C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC1=CC=C(C=C1)O)C(N1CCC[C@H]1C(=O)O)=O)=O)C(C)C)=O)CCCCN)=O)C(C)C)=O)=O)=O)=O)=O)=O)=O)C(C)C)=O)=O)=O)=O)=O)=O)=O)=O)=O)NC([C@H](CO)NC([C@H](CC1=CC=C(C=C1)O)NC([C@@H](CO)N)=O)=O)=O.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 3045.57000

Experimental Properties

• PSA: 1221.32000
• LogP: 7.37480

(D-SER1)-ACTH (1-24) (HUMAN, BOVINE, MOUSE, OVINE, PORCINE, RABBIT, RAT) TRIFLUOROACETATE SALT Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on (D-SER1)-ACTH (1-24) (HUMAN, BOVINE, MOUSE, OVINE, PORCINE, RABBIT, RAT) TRIFLUOROACETATE SALT

Compound CAS No. 26469-81-8: (D-SER1)-ACTH (1-24) (Human, Bovine, Mouse, Ovine, Porcine, Rabbit, Rat) Trifluoroacetate Salt

The compound with CAS No. 26469-81-8, known as (D-SER1)-ACTH (1-24) in its trifluoroacetate salt form, is a synthetic analog of adrenocorticotropic hormone (ACTH). This peptide hormone plays a critical role in regulating the adrenal cortex and the synthesis of glucocorticoids. The (D-SER1) substitution at position 1 of the ACTH sequence enhances its stability and bioavailability compared to the native hormone. This modification has made it a valuable tool in both research and therapeutic applications.

ACTH (adrenocorticotropic hormone), also known as corticotropin, is a 39-amino acid peptide produced by the anterior pituitary gland. It stimulates the adrenal cortex to release cortisol and other glucocorticoids, which are essential for stress response and immune regulation. The (D-SER1)-ACTH (1-24) fragment retains the biologically active portion of ACTH while reducing its immunogenicity and increasing its half-life. This makes it particularly useful in studies involving multiple species such as human, bovine, mouse, ovine, porcine, rabbit, and rat models.

Recent advancements in peptide chemistry have enabled the precise synthesis of (D-SER1)-ACTH (1-24) with high purity and consistency. The trifluoroacetate salt form ensures optimal solubility and stability during storage and administration. Researchers have leveraged this compound to investigate the mechanisms of glucocorticoid regulation in various physiological and pathological conditions.

In preclinical studies using mouse models, (D-SER1)-ACTH (1-24) has been shown to modulate stress responses more effectively than unmodified ACTH. This finding has implications for developing novel therapies targeting stress-related disorders such as anxiety and depression. Similarly, studies in rat models have highlighted its potential in managing adrenal insufficiency by enhancing cortisol production.

The versatility of (D-SER1)-ACTH (1-24) extends to its application across multiple species. For instance, bovine models have been instrumental in understanding the endocrine mechanisms underlying lactation and reproduction. In porcine studies, this compound has been used to explore the interplay between stress hormones and metabolic disorders.

One of the most promising areas of research involves the use of (D-SER1)-ACTH (1-24) in human clinical trials. Early results suggest that this analog may offer a safer alternative to conventional glucocorticoid therapies by minimizing side effects associated with long-term use. Its ability to target specific pathways involved in inflammation and immune regulation makes it a candidate for treating autoimmune diseases.

In conclusion, CAS No. 26469-81-8 represents a significant advancement in peptide hormone research. Its unique properties as a (D-SER1)-ACTH (1-24) trifluoroacetate salt make it an invaluable tool for exploring the complexities of adrenal function across diverse species. As ongoing studies continue to uncover its therapeutic potential, this compound holds promise for revolutionizing treatments for a wide range of endocrine-related conditions.